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Compound of Interest

Compound Name: Sacibertinib

Cat. No.: B10830820 Get Quote

Essential Safety and Handling Guide for
Sacibertinib
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of

Sacibertinib. Adherence to these procedures is critical to ensure a safe laboratory

environment and to maintain the integrity of your research.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against exposure. The following equipment is mandatory

when handling Sacertinib.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves Nitrile or neoprene

Body Protection Protective clothing Disposable lab coat or gown

Eye Protection
Safety glasses with side

shields
ANSI Z87.1 compliant

Respiratory Protection NIOSH-approved respirator
Required if dust generation is

likely
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Operational Plan: Handling and Storage
Sacibertinib is a potent tyrosine kinase inhibitor and should be handled with care to avoid

exposure and contamination.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable bench paper.

Weighing and Aliquoting: Conduct all weighing and aliquoting of powdered Sacibertinib
within a certified chemical fume hood to minimize inhalation exposure.

Solution Preparation: When preparing solutions, add the solvent to the powdered compound

slowly to avoid splashing.

Post-Handling: After handling, wipe down all surfaces with a suitable laboratory disinfectant.

Remove and dispose of PPE as outlined in the disposal plan.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Storage:

Condition Requirement

Temperature Store at -20°C for long-term storage.

Container Keep in a tightly sealed, light-resistant container.

Location
Store in a designated, secure area away from

incompatible materials.

Emergency Procedures
In the event of an exposure, immediate action is crucial.
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Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing.

Eye Contact

Flush eyes with copious amounts of water for at

least 15 minutes, holding the eyelids apart.

Seek medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and give 200-300ml of water to drink.

Seek immediate medical attention.

Disposal Plan
All materials contaminated with Sacibertinib must be disposed of as hazardous waste.

Step-by-Step Disposal Procedure:

Segregation: Collect all disposable materials, including gloves, lab coats, bench paper, and

pipette tips, in a designated hazardous waste container.

Labeling: Clearly label the hazardous waste container with "Hazardous Waste" and

"Sacibertinib."

Container Sealing: Once the container is full, securely seal it.

Disposal: Arrange for disposal through an accredited hazardous waste disposal contractor.

Normal disposal is via incineration.[1]

Mechanism of Action and Signaling Pathway
Sacibertinib is an irreversible dual kinase inhibitor that targets the epidermal growth factor

receptor (EGFR) and human epidermal growth factor receptor 2 (HER2).[1] By covalently

binding to these receptors, Sacibertinib blocks their signaling pathways, which are crucial for
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cell growth and proliferation in certain cancers.[1] This inhibition can lead to the induction of cell

death in tumor cells that overexpress EGFR and HER2.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10830820?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

